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Compound of Interest

Compound Name:
3-[(3-Chlorobenzyl)oxy]piperidine

hydrochloride

CAS No.: 1185301-25-0

Cat. No.: B1463646

Get Quote

Part 1: Executive Summary & Structural Anatomy
The Molecule at a Glance
3-((3-Chlorobenzyl)oxy)piperidine hydrochloride (CAS: 1185301-25-0) is a high-value medicinal

chemistry building block. It represents a "privileged scaffold"—a molecular framework capable

of providing ligands for diverse biological targets.[1] This specific architecture combines a semi-

rigid polar core (piperidine) with a lipophilic aromatic tail (3-chlorophenyl) via a flexible ether

linker.

Its primary utility lies in Fragment-Based Drug Discovery (FBDD) and Hit-to-Lead optimization

for Central Nervous System (CNS) targets, particularly G-Protein Coupled Receptors (GPCRs)

such as Dopamine (D4), Serotonin (5-HT), and Histamine (H3) receptors.

Structural Dissection & Pharmacophore Mapping
The molecule functions as a bi-functional pharmacophore. To understand its binding potential,

we must dissect its three distinct zones:
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Zone Component
Function in Ligand
Binding

Zone A
Piperidine Ring (Secondary

Amine)

Cationic Head: At physiological

pH (7.4), the secondary amine

(pKa ~9-10) is protonated. It

forms a critical ionic salt bridge

with conserved Aspartate

residues (e.g., Asp3.32) in

aminergic GPCR binding

pockets.

Zone B Ether Linker (-O-CH2-)

Hydrogen Bond Acceptor: The

ether oxygen acts as a weak

H-bond acceptor. Crucially, the

methylene spacer provides

rotational freedom, allowing

the aromatic tail to adopt the

correct vector for hydrophobic

pockets.

Zone C 3-Chlorophenyl Tail

Lipophilic Anchor: The

aromatic ring engages in

-

stacking (T-shaped or parallel).

The chlorine atom at the meta-

position fills specific

hydrophobic sub-pockets and

increases metabolic stability by

blocking oxidation at that site.

Part 2: Synthetic Methodologies
To ensure high purity and yield, the synthesis of this scaffold typically requires protection-group

chemistry to prevent N-alkylation side reactions. Below is the industry-standard protocol.

Primary Route: Williamson Ether Synthesis
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This route is preferred for its scalability and the availability of chiral starting materials (allowing

for the synthesis of (R) or (S) enantiomers).

Reagents:

Starting Material A:N-Boc-3-hydroxypiperidine (commercially available as racemate or pure

enantiomer).

Starting Material B: 3-Chlorobenzyl bromide.

Base: Sodium Hydride (NaH, 60% dispersion in oil).

Solvent: DMF (Anhydrous) or THF.

Deprotection: 4M HCl in Dioxane.

Protocol:

Activation: Dissolve N-Boc-3-hydroxypiperidine (1.0 eq) in anhydrous DMF at 0°C. Slowly

add NaH (1.2 eq) to generate the alkoxide. Evolution of H2 gas will be observed. Stir for 30

mins.

Alkylation: Add 3-chlorobenzyl bromide (1.1 eq) dropwise. Allow the reaction to warm to

Room Temperature (RT) and stir for 4–12 hours.

Quench & Workup: Quench with water. Extract with EtOAc. Wash organic layer with brine to

remove DMF. Dry over MgSO4 and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc) to isolate the N-Boc

intermediate.

Deprotection: Dissolve intermediate in 4M HCl/Dioxane. Stir at RT for 2 hours. Precipitate

forms.

Isolation: Filter the solid, wash with diethyl ether, and dry under vacuum to yield 3-((3-

Chlorobenzyl)oxy)piperidine HCl.

Visualization of Synthetic Logic
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The following diagram illustrates the retrosynthetic logic and forward workflow, highlighting the

critical branching point for chirality.

N-Boc-3-Hydroxypiperidine
(Chiral or Racemic)

Activation:
NaH / DMF / 0°C

Deprotonation Alkylation:
+ 3-Cl-Benzyl Bromide

Alkoxide Formation Intermediate:
N-Boc-3-(3-Cl-BnO)-piperidine

SN2 Reaction Deprotection:
4M HCl in Dioxane

Boc Removal
FINAL PRODUCT:

3-((3-Chlorobenzyl)oxy)
piperidine HCl

Salt Formation

Click to download full resolution via product page

Figure 1: Step-wise synthetic workflow for the production of the target hydrochloride salt.

Part 3: Physicochemical & Analytical Profiling
Understanding the physical properties is essential for formulation and assay development.

Key Properties Table
Property Value / Description Relevance

Molecular Formula C₁₂H₁₆ClNO[2][3][4] · HCl Stoichiometry

Molecular Weight 262.18 g/mol
Fragment-like (Rule of 3

compliant)

Exact Mass (Free Base) 225.09 g/mol MS Identification

Predicted pKa ~9.2 (Piperidine Nitrogen) Ionized at physiological pH

cLogP ~2.8 Good membrane permeability

H-Bond Donors 2 (NH₂, HCl salt) Interaction with solvent/target

H-Bond Acceptors 2 (N, O) Interaction with target

Diagnostic Analytical Signatures (Expected)
To validate the synthesis, look for these specific signals in Proton NMR (¹H NMR) using DMSO-

d6 or CD₃OD.
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Benzylic Protons (-O-CH₂-Ar): A distinct singlet (or AB quartet if chiral center induces

anisotropy) appearing between 4.50 – 4.60 ppm.

Aromatic Ring: A pattern of 4 protons in the 7.20 – 7.50 ppm range. The 3-chloro substitution

pattern typically shows a singlet-like peak for the proton between Cl and the alkyl group.

Chiral Center (H-3): A multiplet shifted downfield due to the oxygen attachment, typically

around 3.60 – 3.80 ppm.

Amine Protons (Salt): In DMSO-d6, the ammonium protons (NH₂⁺) will appear as a broad

singlet around 9.0 – 9.5 ppm (exchangeable with D₂O).

Part 4: Medicinal Chemistry Applications[1][5][6]
Target Landscape: The Aminergic GPCRs
This scaffold is a classic "linker-tail" motif used to probe the orthosteric or allosteric binding

sites of aminergic GPCRs.

Dopamine D4 Antagonists: The 3-benzyloxypiperidine core mimics the structure of known D4

ligands. The 3-chloro group enhances selectivity over D2 receptors.

Serotonin Modulators (5-HT): Similar scaffolds are found in SSRIs (e.g., Paroxetine, though

structurally distinct, shares the piperidine-phenyl ether logic).

Sigma Receptors: The combination of a basic amine and a lipophilic domain is a hallmark of

Sigma-1 receptor ligands, involved in neuroprotection.

SAR Logic: Why 3-Chloro?
In Structure-Activity Relationship (SAR) studies, the halogen scan is critical.

Electronic Effect: Chlorine is electron-withdrawing (inductive), lowering the electron density

of the aromatic ring, which can strengthen

-stacking interactions with electron-rich aromatic residues (e.g., Phenylalanine, Tryptophan)
in the receptor.
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Metabolic Blockade: The meta position is often a site of metabolic hydroxylation (CYP450).

Chlorination blocks this, extending the half-life (

) of the molecule.

Biological Interaction Pathway
The following diagram maps the logical flow of how this scaffold interacts within a biological

system, from solvation to receptor binding.

3-((3-Chlorobenzyl)oxy)
piperidine HCl

Solvation (pH 7.4)
Protonation of Amine

Membrane Permeation
(Lipophilic Tail Assists)

GPCR Orthosteric Pocket

Asp3.32 --- NH2+
(Ionic Interaction)

Phe/Trp --- 3-Cl-Ph
(Pi-Pi Stacking)
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Figure 2: Pharmacokinetic and pharmacodynamic pathway of the scaffold.

Part 5: Handling & Safety (SDS Summary)
Signal Word: Warning.
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Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

Storage: Hygroscopic. Store under inert gas (Nitrogen/Argon) at 2–8°C. Desiccate.

Solubility: Soluble in Water, DMSO, Methanol.
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Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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